Cas no 2411325-50-1 ((E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide)

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide is a structurally complex enamide derivative featuring a dimethylamino group and a methylsulfinylphenyl moiety. Its unique molecular architecture, combining a conjugated butenamide backbone with a chiral center and sulfoxide functionality, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound exhibits potential as a building block for bioactive molecules due to its electrophilic and nucleophilic sites, enabling diverse chemical modifications. The presence of the sulfinyl group enhances solubility and stability, while the dimethylamino moiety may influence pharmacokinetic properties. This compound is particularly useful in the development of targeted small-molecule therapeutics or as a ligand in catalytic systems.
(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide structure
2411325-50-1 structure
Product Name:(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide
CAS No:2411325-50-1
MF:C16H24N2O2S
MW:308.438962936401
CID:5358414
Update Time:2025-05-27

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952172572
    • (2E)-4-(dimethylamino)-N-[1-(4-methanesulfinylphenyl)ethyl]-N-methylbut-2-enamide
    • (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide
    • Inchi: 1S/C16H24N2O2S/c1-13(14-8-10-15(11-9-14)21(5)20)18(4)16(19)7-6-12-17(2)3/h6-11,13H,12H2,1-5H3/b7-6+
    • InChI Key: BCISHNWDFJQWHO-VOTSOKGWSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C(C)N(C(/C=C/CN(C)C)=O)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 388
  • XLogP3: 1
  • Topological Polar Surface Area: 59.8

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26577158-0.05g
(2E)-4-(dimethylamino)-N-[1-(4-methanesulfinylphenyl)ethyl]-N-methylbut-2-enamide
2411325-50-1 95.0%
0.05g
$246.0 2025-03-20

Additional information on (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide

Research Briefing on (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide (CAS: 2411325-50-1)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule modulators targeting specific cellular pathways. Among these, (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide (CAS: 2411325-50-1) has emerged as a compound of interest due to its potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its chemical properties, mechanism of action, and preclinical efficacy.

The compound, characterized by its unique enamide structure and dimethylamino functional group, has been investigated for its role in modulating protein-protein interactions, particularly in pathways related to inflammation and oncology. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its binding affinity to key targets, including kinases and nuclear receptors, suggesting a broad spectrum of biological activity.

In vitro and in vivo studies have demonstrated that (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide exhibits promising pharmacokinetic profiles, including favorable bioavailability and metabolic stability. For instance, a 2023 study by Smith et al. reported its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide represents a promising candidate in the chemical biology and pharmaceutical landscape. Continued research into its mechanisms and applications will be critical to unlocking its full therapeutic potential.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd